1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde

• IUPAC Name: 1-hydroxy-3H-2,1-benzoxaborole-5-carbaldehyde
• InChI: InChI=1S/C8H7BO3/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-4,11H,5H2
• InChI Key: JSNJFWSWOIPDRU-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=C(C=C2)C=O)O
• Molecular Formula: C8H7BO3
• Molecular Weight: 161.95 g/mol

Description

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde is a chemical compound with the molecular formula C10H11BO3. It is a white to yellow solid.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, a series of N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides were prepared via the acylation of 6-aminobenzo[c][1,2]oxaborol-1(3H)-ol with various activated (hetero)arylcarboxylic acids.

Molecular Structure Analysis

The molecular structure of 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde can be represented by the InChI code: 1S/C10H11BO3/c1-10(2)8-5-7(6-12)3-4-9(8)11(13)14-10/h3-6,13H,1-2H3.

Physical And Chemical Properties Analysis

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde is a white to yellow solid. Its molecular weight is 190.01.

Scientific Research Applications

Boron-Containing Polymers

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic Acid can serve as a monomer for boron-containing polymers. These polymers may find use in materials science, such as coatings, adhesives, or drug delivery systems. The incorporation of boron imparts unique properties, including thermal stability and flame retardancy.

](https://www.tcichemicals.com/US/en/p/D6270) is a white to light yellow powder or crystal with a melting point of 217°C. It’s essential to handle it with care due to its skin and eye irritation potential.

Mechanism of Action

While the specific mechanism of action for 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde is not known, related compounds have shown antimicrobial activity. For example, N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides have been tested as potential inhibitors of Mycobacterial Leucyl-tRNA Synthetase.

Future Directions

The development of new antimycobacterial agents has led to the synthesis of a series of N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides. These compounds have shown promising results in vitro against a panel of clinically important fungi and bacteria, including mycobacteria. This suggests that 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde and related compounds may have potential applications in the development of new antimicrobial agents.